![molecular formula C20H19N3O3S2 B2733550 N-(4-methoxyphenyl)-2-((4-(2-oxo-2-(phenylamino)ethyl)thiazol-2-yl)thio)acetamide CAS No. 941892-71-3](/img/structure/B2733550.png)
N-(4-methoxyphenyl)-2-((4-(2-oxo-2-(phenylamino)ethyl)thiazol-2-yl)thio)acetamide
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Description
N-(4-methoxyphenyl)-2-((4-(2-oxo-2-(phenylamino)ethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H19N3O3S2 and its molecular weight is 413.51. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activities
Thiazoles and their derivatives exhibit significant antimicrobial properties. The synthesis methodologies involving thiazolyl compounds, like the one , are crucial for developing new antimicrobial agents. For instance, rhodanine-3-acetic acid derivatives have been synthesized and evaluated for their antimicrobial potential against a panel of bacteria, mycobacteria, and fungi. Among these, specific derivatives demonstrated high activity against Mycobacterium tuberculosis and various Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (Krátký, Vinšová, & Stolaříková, 2017). This highlights the potential of thiazole derivatives in addressing drug-resistant bacterial infections.
Pharmacological Evaluation of Derivatives
The pharmacological activities of thiazole derivatives extend beyond antimicrobial effects to include antioxidant, analgesic, and anti-inflammatory actions. Ethyl 2-[2-substituted-4-(thiophenyl) thiazolyl] acetates, for instance, have shown promising anti-inflammatory and analgesic activities, comparable to indomethacin and aspirin, respectively (Attimarad, Khedr, & Aldhubiab, 2017). This suggests the versatility of thiazole-based compounds in developing new therapeutic agents.
Anticancer and Antiviral Potential
Thiazole derivatives are also being explored for their anticancer and antiviral properties. Certain 2-pyrazoline-substituted 4-thiazolidinones have shown selective inhibition of leukemia cell lines, demonstrating the anticancer potential of these compounds (Havrylyuk, Zimenkovsky, Vasylenko, & Lesyk, 2013). Additionally, some derivatives have been highly active against specific virus strains, indicating their potential in antiviral therapy.
properties
IUPAC Name |
2-[2-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O3S2/c1-26-17-9-7-15(8-10-17)22-19(25)13-28-20-23-16(12-27-20)11-18(24)21-14-5-3-2-4-6-14/h2-10,12H,11,13H2,1H3,(H,21,24)(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXPQVXAEQPLESB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CSC2=NC(=CS2)CC(=O)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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